Cas no 72214-01-8 (Sulfuric acid,mono(2-ethylhexyl) ester)

Sulfuric acid,mono(2-ethylhexyl) ester structure
72214-01-8 structure
Product Name:Sulfuric acid,mono(2-ethylhexyl) ester
CAS No:72214-01-8
MF:C8H18O4S
MW:210.291121959686
CID:572091
PubChem ID:31364
Update Time:2025-04-19

Sulfuric acid,mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid,mono(2-ethylhexyl) ester
    • 2-Ethylhexyl sulfate
    • 08-Union carbide
    • 2-Aethyl-hexylschwefelsaeure
    • 2-ethyl hexyl hydrogen sulphate
    • Ethasulfate sodium
    • Mono-(2-aethyl-hexyl)-sulfat
    • Pentrone ON
    • Schwefelsaeure-mono-(2-aethyl-hexylester)
    • Sodium ethosulfate
    • Sulfirol 8
    • sulfuric acid mono-(2-ethyl-hexyl ester)
    • Tergemist
    • Tergimist
    • Tergitol 08
    • 2-ETHYLHEXYL BISULFATE
    • 1-Hexanesulfonic acid,2-ethyl-
    • 8NX2133F3J
    • Sulfuric acid, mono(2-ethylhexyl)ester
    • 2-Ethyl-1-hexanol sulfate
    • ETHASULFATE
    • SCHEMBL188420
    • 72214-01-8
    • BRN 1707369
    • Sulfuric acid,mono(2-ethylhexyl)ester
    • Sulfuric acid, mono(2-ethylhexyl) ester
    • EMPICOL 0585A
    • 2-Ethylhexyl hydrogen sulfate
    • Q27160059
    • 2-ethylhexyl hydrogen sulphate
    • 2-ethylhexanol sulfate
    • UNII-8NX2133F3J
    • 3-01-00-01733 (Beilstein Handbook Reference)
    • ETASULFATE
    • ETASULFATE [WHO-DD]
    • CHEBI:88117
    • MHGOKSLTIUHUBF-UHFFFAOYSA-N
    • SURFARON A 6008
    • 2-Ethylhexylhydrogensulfate
    • [(2-ethylhexyl)oxy]sulfonic acid
    • DTXSID7047988
    • Ethasulfuric Acid
    • NS00002440
    • CHEMBL2111178
    • Inchi: 1S/C8H18O4S/c1-3-5-6-8(4-2)7-12-13(9,10)11/h8H,3-7H2,1-2H3,(H,9,10,11)
    • InChI Key: MHGOKSLTIUHUBF-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 210.09300
  • Monoisotopic Mass: 194.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Color/Form: 淡黄色至黄色液体
  • Density: 1.0690 (estimate)
  • Melting Point: -79.7°C (estimate)
  • Boiling Point: 299.82°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.4192 (estimate)
  • PSA: 71.98000
  • LogP: 3.10300
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